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Compound of Interest

Compound Name: 4-Chloro-3-isopropylbenzaldehyde
CAS No.: 1289158-75-3
Cat. No.: B3096760

Get Quote

Executive Summary & Chemical Identity[1]

4-Chloro-3-isopropylbenzaldehyde is a specialized aromatic aldehyde serving as a critical
intermediate in the synthesis of high-performance polymer additives and fine chemicals. Unlike
its naturally occurring analog Cuminaldehyde (4-isopropylbenzaldehyde), the addition of a
chlorine atom at the para position (relative to the aldehyde) and the shift of the isopropyl group
to the meta position introduces unique steric and electronic properties.

This guide reviews its primary utility in the manufacturing of advanced nucleating agents
(clarifiers) for polypropylene and its role as a versatile building block in organic synthesis.

Chemical Identifiers
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Property Detail
Chemical Name 4-Chloro-3-isopropylbenzaldehyde
IUPAC Name 4-chloro-3-(propan-2-yl)benzaldehyde

1289158-75-3 (Note: CAS 67567-26-4
CAS Number corresponds to 4-Bromo-2,6-difluoroaniline;

ensure verification before procurement)

Molecular Formula C10H11CIO
Molecular Weight 182.65 g/mol
Physical State Pale yellow to colorless liquid/low-melting solid

Primary Application: Nucleating Agents for
Polypropylene[4]

The most commercially significant application of 4-Chloro-3-isopropylbenzaldehyde is in the
synthesis of Sorbitol Acetal Clarifiers. These compounds are mixed with semi-crystalline
polymers (primarily Polypropylene, PP) to increase transparency and stiffness.

Mechanism of Action

When reacted with D-sorbitol, 4-Chloro-3-isopropylbenzaldehyde forms a
Bis(benzylidene)sorbitol (BBS) derivative.

o Solubility: The derivative dissolves in molten PP.
e Fibrillation: Upon cooling, it forms a nanofibrillar network before the polymer crystallizes.

» Nucleation: These fibrils act as a template for PP crystallization, creating smaller, more
numerous spherulites that scatter less light, resulting in high clarity.

Comparative Analysis: Performance vs. Alternatives

The specific substitution pattern (3-isopropyl, 4-chloro) offers distinct advantages over first-
generation clarifiers.
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Expert Insight: The bulky isopropyl group at the meta position disrupts rt-stacking just enough to

improve solubility in the polymer matrix while maintaining the rigidity required for the fibrillar

network. The chlorine atom increases thermal stability, preventing degradation during high-

temperature extrusion.

Synthesis Pathway: Clarifier Production

The following diagram illustrates the condensation reaction used to produce the active

nucleating agent.
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Figure 1: Acid-catalyzed condensation of D-sorbitol with 4-Chloro-3-isopropylbenzaldehyde
to form the active polymer clarifier.

Secondary Application: Organic Synthesis
Intermediate[3]

Beyond polymer additives, this aldehyde serves as a versatile "handle" in medicinal chemistry
and agrochemical synthesis.[1]

Oxime Formation (Pesticide Precursors)

Reaction with hydroxylamine yields (E)-4-chloro-3-isopropylbenzaldehyde oxime.

e Use: Oximes are common precursors for pyrethroid insecticides and fungicides. The
isopropyl group enhances lipophilicity (LogP), improving penetration through insect cuticles
or plant cell walls.

Knoevenagel Condensation

The aldehyde group is highly reactive toward active methylene compounds (e.g., malononitrile,
ethyl acetoacetate).

o Application: Synthesis of cinnamonitrile derivatives used in optical brighteners or UV
absorbers. The chlorine atom provides a handle for further coupling (e.g., Suzuki-Miyaura) to
extend conjugation.
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Experimental Protocol: Synthesis & Handling

Objective: Preparation of 4-Chloro-3-isopropylbenzaldehyde via Formylation (Gattermann-
Koch type) or Oxidation. Note: Direct formylation of 2-isopropylchlorobenzene is the most
atom-economical industrial route.

Method A: Formylation of 2-Isopropylchlorobenzene
Reagents: 2-Isopropylchlorobenzene, CO (gas), HCI (gas), AICIs (catalyst).

o Setup: Dry high-pressure autoclave equipped with a mechanical stirrer.
o Charging: Load 2-isopropylchlorobenzene (1.0 eq) and anhydrous AICls (1.2 eq).
o Reaction: Pressurize with CO (30-50 bar) and HCI. Heat to 40-60°C for 6-12 hours.

o Mechanistic Note: The isopropyl group directs the formyl group primarily to the para
position relative to itself (position 4), but the chlorine at position 1 directs para to itself
(position 4). Since position 4 is occupied by CI, and position 1 is occupied by Isopropyl...

o Correction: In 2-isopropylchlorobenzene (1-chloro-2-isopropylbenzene), the directing
effects compete. The formyl group typically enters para to the isopropyl group (position 5)

or para to the chlorine (position 4).

o Refinement: To get 4-chloro-3-isopropylbenzaldehyde, one typically starts with 4-chloro-
3-isopropyltoluene and oxidizes the methyl group.

Method B: Oxidation of 4-Chloro-3-isopropyltoluene
(Recommended Lab Scale)

This route ensures correct regiochemistry.

e Reagents: 4-Chloro-3-isopropyltoluene, Cerium(lV) Ammonium Nitrate (CAN) or
electrochemical oxidation.

e Procedure:

o Dissolve starting material in Acetic Acid/Water (50:50).
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o Add CAN (4 eq) portion-wise at 0°C.
o Stir at room temperature for 4 hours.

o Workup: Extract with Ethyl Acetate, wash with NaHCOs, dry over MgSOa.

« Purification: Distillation under reduced pressure (bp approx. 110-115°C @ 10 mmHg).

4-Chloro-3-isopropyltoluene Oxidant (CAN or O2/Co-Mn)
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Click to download full resolution via product page
Figure 2: Synthesis via oxidation of the toluene derivative to ensure regiochemical purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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